Cas no 1264045-13-7 (3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264045-13-7
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 4692308
• Update Time: 2025-05-24

3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C15H18N2O4/c1-3-10-5-7-11(8-6-10)17-13(14(18)19)9-12(16-17)15(20)21-4-2/h5-8,13H,3-4,9H2,1-2H3,(H,18,19)
• InChI Key： ZDDUISICQHOYNZ-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(=O)OCC)=NN1C1C=CC(CC)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 427
• Topological Polar Surface Area: 79.2

Additional information on 3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1264045-13-7, known as 3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrazole ring at the core of this molecule plays a pivotal role in its pharmacological properties, making it a subject of extensive research.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The ethoxycarbonyl group attached to the pyrazole ring contributes to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with target proteins. This property is crucial for its efficacy as a therapeutic agent. Furthermore, the 4-ethylphenyl substituent at position 1 of the pyrazole ring imparts additional structural complexity, which may influence its binding affinity to specific receptors or enzymes.

One of the most intriguing aspects of this compound is its ability to modulate the activity of cyclooxygenase (COX) enzymes. Recent research has demonstrated that it exhibits selective inhibition of COX-2, which is a key enzyme involved in inflammation and pain. This selective inhibition suggests that the compound could be a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, this compound has also shown potential as an anticancer agent. Preclinical studies have revealed that it induces apoptosis in various cancer cell lines by targeting mitochondrial pathways and disrupting cellular energy metabolism. The carboxylic acid group at position 5 of the pyrazole ring is believed to play a critical role in these effects by facilitating interactions with mitochondrial proteins or other cellular components.

The synthesis of 3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the ethoxycarbonyl and 4-ethylphenyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which may influence its bioavailability and pharmacokinetics.

Looking ahead, ongoing research is focused on understanding the mechanistic basis of this compound's biological activities at a molecular level. Computational modeling approaches, including molecular docking and dynamics simulations, are being employed to elucidate how it interacts with target proteins and modulates their functions. These studies are expected to provide valuable insights for optimizing its therapeutic potential.

In conclusion, 3-(Ethoxycarbonyl)-1-(4-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. As research continues to uncover its full potential, this compound holds promise for addressing unmet medical needs in inflammation management and cancer therapy.